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Compound of Interest

Compound Name:
5-Bromo-1-(triisopropylsilyl)-1H-

indole

Cat. No.: B149839 Get Quote

This guide provides critical safety, handling, and disposal information for 5-Bromo-1-
(triisopropylsilyl)-1H-indole, a compound utilized in advanced scientific research. Adherence

to these protocols is essential for ensuring a safe laboratory environment and mitigating

potential risks. This information is synthesized from available Safety Data Sheets (SDS) and

best practices for handling structurally related brominated and silyl-protected compounds.

Chemical and Physical Properties
Property Value

CAS Number 128564-66-9[1][2]

Molecular Formula C17H26BrNSi[2][3]

Molecular Weight 352.39 g/mol [2]

Storage Temperature -20°C[2] or 2-8°C (sealed in dry conditions)[4]

Hazard Identification and Personal Protective Equipment
(PPE)
The primary hazards associated with 5-Bromo-1-(triisopropylsilyl)-1H-indole are

summarized by the following hazard statements. A comprehensive personal protective

equipment strategy is therefore mandatory.
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Hazard Statements[4]

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Personal Protective Equipment (PPE) Requirements
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.[5]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities.[5][6]

Hand Protection
Chemical-Resistant Gloves

(Double Nitrile or Neoprene)

To prevent skin contact. It is

advisable to wear two pairs

(double-gloving) and change

them frequently.[5][6]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[5]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[5]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient.[5]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 5-Bromo-1-(triisopropylsilyl)-1H-indole is crucial for

safety and experimental integrity.

Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Engineering Controls: Ensure a chemical fume hood is certified and operational. Designate a

specific area within the hood for handling the compound.[6]
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Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible.[5]

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the handling area.[5]

Step 2: Compound Handling

Weighing: When weighing the solid, use a balance inside the fume hood or in a ventilated

balance enclosure to avoid generating dust.

Dissolving: When preparing solutions, slowly add the solid to the solvent to prevent

splashing.[6]

Reactions: Conduct all chemical reactions within the fume hood using appropriate and

securely assembled glassware.[5]

Step 3: Post-Handling Procedures

Decontamination: Clean and decontaminate all surfaces and equipment that came into

contact with the chemical.

PPE Removal: Carefully remove PPE, avoiding contact with potentially contaminated outer

surfaces. Gloves should be removed last, followed by thorough hand washing with soap and

water.[6]

Disposal Plan: Waste Management Protocol
Chemical waste containing 5-Bromo-1-(triisopropylsilyl)-1H-indole must be managed as

hazardous waste.

Step 1: Waste Segregation

Solid Waste: Collect unused solid compound and contaminated materials (e.g., weigh paper,

pipette tips, gloves) in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing the compound should be collected in a separate, sealed,

and appropriately labeled container designated for halogenated organic waste.[5]
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Step 2: Labeling and Storage

Labeling: All waste containers must be clearly labeled with the full chemical name,

"Hazardous Waste," and associated hazard symbols.[5]

Storage: Store waste containers in a designated and secure satellite accumulation area

within the laboratory, away from incompatible materials.[5]

Step 3: Final Disposal

Arrangements: Arrange for the collection and disposal of hazardous waste through your

institution's environmental health and safety office. Do not dispose of this chemical down the

drain or in regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Bromocinnolin_4_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Bromocinnolin_4_amine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 5-Bromo-1-(triisopropylsilyl)-1H-indole

Step 1: Pre-Handling
- Risk Assessment
- Verify Fume Hood

- Check Emergency Equipment

Don Full PPE
- Goggles & Face Shield

- Double Gloves
- Lab Coat

Step 2: Compound Handling
(Inside Fume Hood)

- Weighing
- Solution Prep

- Reaction

Step 3: Post-Handling
- Decontaminate Surfaces
- Remove PPE Correctly

- Wash Hands

Step 4: Waste Disposal

Solid Waste
(Halogenated)

- Unused Compound
- Contaminated PPE

Segregate

Liquid Waste
(Halogenated)

- Solutions

Segregate

Label & Store Waste
In Designated Area

End: Safe Completion

Click to download full resolution via product page

Safe Handling and Disposal Workflow for 5-Bromo-1-(triisopropylsilyl)-1H-indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

